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molecular formula C6H4Cl2N4 B8489927 3-Amino-5-chloro-6-(chloromethyl)-2-pyrazinecarbonitrile

3-Amino-5-chloro-6-(chloromethyl)-2-pyrazinecarbonitrile

Cat. No. B8489927
M. Wt: 203.03 g/mol
InChI Key: ADVUQDINWYROFM-UHFFFAOYSA-N
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Patent
US05698556

Procedure details

Compound 2 (3.7 g, 0.02 mole) was suspended in 40 ml of chloroform. To this mixture, 1.8 ml of pyridine and 3.0 ml of thionyl chloride were added slowly while stirring. At the end of this addition, the mixture was stirred for four additional hours at room temperature. The solvent was then removed, and the residue was triturated with 100 ml of cold water. After filtration and washing with cold water, the product (4) was dried in air, yielding 4.0 g (91%) of light yellow solid. The melting point of this solid ranged from 173°-174° C. The IR spectrum (KBr) showed absorptions corresponding to --NH2 at 3201 and 3365.8 cm-1, --C≡N at 2237.6, and --C=N-- at 1648.7 cm-1. The nmr spectrum (DMSO-d6) revealed signals at 7.76 δ (2H, s,NH2) and 4.60 (2H,s,CH2C1).
Name
Compound 2
Quantity
3.7 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
1.8 mL
Type
reactant
Reaction Step Two
Name
thionyl chloride
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
KBr
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
chloroform
Quantity
40 mL
Type
solvent
Reaction Step Four
Name
3-amino-5-chloro-6-(chloromethyl)-2-pyrazinecarbonitrile

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:3]([C:11]#[N:12])=[N:4][C:5]([CH2:9]O)=[C:6]([Cl:8])[N:7]=1.N1C=CC=CC=1.S(Cl)([Cl:21])=O.[K+].[Br-]>C(Cl)(Cl)Cl>[NH2:1][C:2]1[C:3]([C:11]#[N:12])=[N:4][C:5]([CH2:9][Cl:21])=[C:6]([Cl:8])[N:7]=1 |f:3.4|

Inputs

Step One
Name
Compound 2
Quantity
3.7 g
Type
reactant
Smiles
NC=1C(=NC(=C(N1)Cl)CO)C#N
Step Two
Name
pyridine
Quantity
1.8 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
thionyl chloride
Quantity
3 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Step Three
Name
KBr
Quantity
0 (± 1) mol
Type
reactant
Smiles
[K+].[Br-]
Step Four
Name
chloroform
Quantity
40 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
At the end of this addition
STIRRING
Type
STIRRING
Details
the mixture was stirred for four additional hours at room temperature
CUSTOM
Type
CUSTOM
Details
The solvent was then removed
CUSTOM
Type
CUSTOM
Details
the residue was triturated with 100 ml of cold water
FILTRATION
Type
FILTRATION
Details
After filtration
WASH
Type
WASH
Details
washing with cold water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the product (4) was dried in air
CUSTOM
Type
CUSTOM
Details
yielding 4.0 g (91%) of light yellow solid
CUSTOM
Type
CUSTOM
Details
ranged from 173°-174° C

Outcomes

Product
Name
3-amino-5-chloro-6-(chloromethyl)-2-pyrazinecarbonitrile
Type
Smiles
NC=1C(=NC(=C(N1)Cl)CCl)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.